Cas no 913376-52-0 (Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate)

Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate is a pyrazole derivative with a benzyl ester functional group, exhibiting potential utility in pharmaceutical and synthetic chemistry applications. Its structure incorporates a hydroxyl-substituted propyl chain and a phenyl ring, enhancing solubility and reactivity for further derivatization. The compound’s pyrazole core is known for its role in bioactive molecules, suggesting possible applications in medicinal chemistry, such as enzyme inhibition or ligand binding studies. The ester group offers versatility for hydrolysis or transesterification, enabling tailored modifications. Its crystalline form and defined molecular weight facilitate precise handling in research settings. This compound is suited for exploratory synthesis and structure-activity relationship investigations.
Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate structure
913376-52-0 structure
Product Name:Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate
CAS No:913376-52-0
MF:C22H24N2O4
MW:380.436965942383
MDL:MFCD16660155
CID:1040954
PubChem ID:59383927
Update Time:2025-06-08

Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate
    • 1-(2-HYDROXY-2-METHYLPROPYL)-5-METHYL-3-OXO-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOLE-4-CARBOXYLATE
    • benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenylpyrazole-4-carboxylate
    • AC7229
    • SY232330
    • A916041
    • CS-0457875
    • FT-0763858
    • VKCNSUXVDPWXHN-UHFFFAOYSA-N
    • MFCD16660155
    • DTXSID70731819
    • 913376-52-0
    • SCHEMBL198287
    • DB-078991
    • MDL: MFCD16660155
    • Inchi: 1S/C22H24N2O4/c1-16-19(21(26)28-14-17-10-6-4-7-11-17)20(25)24(18-12-8-5-9-13-18)23(16)15-22(2,3)27/h4-13,27H,14-15H2,1-3H3
    • InChI Key: VKCNSUXVDPWXHN-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CN1C(C)=C(C(=O)OCC2C=CC=CC=2)C(N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 380.17360725g/mol
  • Monoisotopic Mass: 380.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 70.1Ų

Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Pricemore >>

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Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Related Literature

Additional information on Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate

Latest Research Insights on Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS: 913376-52-0)

In recent years, the compound Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS: 913376-52-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole carboxylate structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of high interest for drug development.

Recent research has highlighted the compound's role as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for developing next-generation anti-inflammatory drugs.

Another significant advancement involves the optimization of the synthetic route for Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate. A team of researchers from the University of Cambridge reported a novel, high-yield synthesis method in Organic Process Research & Development (2024). Their approach employed green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. This development is particularly noteworthy as it addresses scalability challenges, paving the way for large-scale production and further pharmacological evaluation.

Furthermore, preliminary in vivo studies have explored the compound's pharmacokinetic profile and toxicity. Data presented at the 2024 American Chemical Society National Meeting indicated favorable bioavailability and a manageable safety profile in rodent models. These findings are crucial for advancing the compound into preclinical development stages, although further studies are required to assess long-term effects and potential off-target interactions.

In conclusion, Benzyl 1-(2-hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS: 913376-52-0) represents a promising candidate in the realm of medicinal chemistry. Its multifaceted applications, from anti-inflammatory agents to scalable synthesis methods, underscore its potential to address unmet medical needs. Future research should focus on expanding its therapeutic indications and optimizing its pharmacological properties to fully realize its clinical potential.

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